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Compound of Interest

Compound Name: Egfr-IN-109

Cat. No.: B12368459

Disclaimer: The specific reagent "Egfr-IN-109" was not found in the available literature. The
following application notes and protocols are provided as a comprehensive guide for the use of
a representative epidermal growth factor receptor (EGFR)-targeting antibody for
immunohistochemistry (IHC) and are based on established methodologies for EGFR detection
in tissues. Researchers should validate and optimize these protocols for their specific antibody
and experimental setup.

Introduction to EGFR

The epidermal growth factor receptor (EGFR) is a transmembrane glycoprotein that is a
member of the ErbB family of receptor tyrosine kinases.[1][2] Upon binding to its specific
ligands, such as epidermal growth factor (EGF) or transforming growth factor-a (TGF-a), EGFR
undergoes a conformational change, leading to dimerization and autophosphorylation of its
intracellular tyrosine kinase domain.[2] This activation triggers a cascade of downstream
signaling pathways, including the RAS-RAF-MEK-ERK MAPK and the PI3K-AKT-mTOR
pathways, which are crucial for regulating cellular processes like proliferation, survival,
differentiation, and migration.[2][3]

Overexpression and mutations of EGFR have been implicated in the pathogenesis and
progression of various human cancers, including those of the lung, breast, brain, and colon,
making it a significant diagnostic and therapeutic target.[4][5] Immunohistochemistry is a
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valuable technique to assess the expression levels and localization of EGFR in tissue samples,
aiding in both research and clinical diagnostics.

Mechanism of Action: The EGFR Signaling Pathway

The binding of a ligand to EGFR initiates a complex network of intracellular signaling events.
The activated receptor recruits adaptor proteins like Grb2 and Shc, which in turn activate
downstream effector proteins.[1][2][3] The two major signaling cascades are:

 RAS-RAF-MEK-ERK (MAPK) Pathway: Primarily involved in cell proliferation, differentiation,
and survival.[2]

» PI3K-AKT-mTOR Pathway: Plays a central role in cell growth, survival, and metabolism.[3]

Dysregulation of these pathways due to EGFR overexpression or mutation can lead to
uncontrolled cell growth and tumor development.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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